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Compound of Interest

Compound Name: 2',4',6'-Trifluoroacetophenone

Cat. No.: B1306031 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) of 2',4',6'-
Trifluoroacetophenone

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling protocols for chemical compounds is paramount. This guide provides

a detailed summary of the Material Safety Data Sheet (MSDS) for 2',4',6'-
Trifluoroacetophenone (CAS No. 51788-77-3), a versatile reagent often employed in the

synthesis of pharmaceuticals and other advanced materials.[1] The following sections present

key data in a structured format, outline safety procedures, and visualize the logical flow of

hazard management.

Quantitative Data Summary
The physical and chemical properties of 2',4',6'-Trifluoroacetophenone are crucial for its

proper handling and use in experimental settings. These properties are summarized in the

table below.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 51788-77-3

Molecular Formula C₈H₅F₃O

Molecular Weight 174.12 g/mol [1]

Appearance Colorless to light orange to yellow clear liquid[1]

Boiling Point 190 °C[1]

Density 1.34 g/cm³[1]

Refractive Index n20/D 1.47[1]

Purity ≥ 97%

Note: Data sourced from various supplier safety data sheets. Values may vary slightly between

batches and suppliers.

Hazard Identification and Safety Precautions
Understanding the hazards associated with 2',4',6'-Trifluoroacetophenone is the foundation

of its safe use. This information is typically conveyed through GHS (Globally Harmonized

System of Classification and Labelling of Chemicals) classifications and precautionary

statements.

Table 2: Hazard Identification and Precautionary Statements
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Category Information

GHS Pictogram Exclamation mark (GHS07)

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[2] H319: Causes

serious eye irritation.[2] H335: May cause

respiratory irritation.[2]

Precautionary Statements

Prevention: P261: Avoid breathing mist or

vapours. P264: Wash skin thoroughly after

handling. P271: Use only outdoors or in a well-

ventilated area. P280: Wear protective

gloves/protective clothing/eye protection/face

protection.[3] Response: P302+P352: IF ON

SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. P312: Call a POISON

CENTER or doctor if you feel unwell.

P332+P313: If skin irritation occurs: Get medical

advice/attention. P337+P313: If eye irritation

persists: Get medical advice/attention. Storage:

P403+P233: Store in a well-ventilated place.

Keep container tightly closed. P405: Store

locked up. Disposal: P501: Dispose of

contents/container to an approved waste

disposal plant.

Experimental Protocols: Safety and Handling
While specific experimental protocols involving 2',4',6'-Trifluoroacetophenone will vary based

on the research objectives, the following general safety and handling procedures should be

considered standard practice.
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Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[4]

Respiratory Protection: Use in a well-ventilated area. If inhalation of vapors is likely, a

NIOSH/MSHA approved respirator with an organic vapor cartridge is recommended.[3]

Handling and Storage:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing vapors or mist.[3][5]

Keep container tightly closed in a dry and well-ventilated place.[6]

Store at 2-8°C for long-term stability.[1]

First-Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[3][6]

Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation persists,

call a physician.[3][6]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[3][6]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]
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Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2',4',6'-
Trifluoroacetophenone, from initial hazard assessment to emergency response.
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Caption: Logical workflow for the safe handling of 2',4',6'-Trifluoroacetophenone.
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This comprehensive summary of the material safety data for 2',4',6'-Trifluoroacetophenone
provides a foundation for its safe use in a laboratory setting. Adherence to these guidelines is

essential for protecting the health and safety of all personnel. Always consult the most recent

version of the MSDS from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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